Cas no 62275-79-0 (Benzenesulfonamide, 3-(butylamino)-5-cyano-2-phenoxy-)

Benzenesulfonamide, 3-(butylamino)-5-cyano-2-phenoxy- structure
62275-79-0 structure
Product name:Benzenesulfonamide, 3-(butylamino)-5-cyano-2-phenoxy-
CAS No:62275-79-0
MF:C17H19N3O3S
MW:345.41606
CID:451229
PubChem ID:53898140

Benzenesulfonamide, 3-(butylamino)-5-cyano-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 3-(butylamino)-5-cyano-2-phenoxy-
    • 3-(butylamino)-5-cyano-2-phenoxybenzenesulfonamide
    • 3-n-butylamino-4-phenoxy-5-sulfamylbenzonitrile
    • HVFBFJFZOCDTEN-UHFFFAOYSA-N
    • DTXSID30707494
    • 3-(Butylamino)-5-cyano-2-phenoxybenzene-1-sulfonamide
    • SCHEMBL11371259
    • 62275-79-0
    • 3-n-butylamino-4-phenoxy5-sulfamylbenzonitrile
    • Inchi: InChI=1S/C17H19N3O3S/c1-2-3-9-20-15-10-13(12-18)11-16(24(19,21)22)17(15)23-14-7-5-4-6-8-14/h4-8,10-11,20H,2-3,9H2,1H3,(H2,19,21,22)
    • InChI Key: HVFBFJFZOCDTEN-UHFFFAOYSA-N
    • SMILES: CCCCNC1=C(C(=CC(=C1)C#N)S(=O)(=O)N)OC2=CC=CC=C2

Computed Properties

  • Exact Mass: 345.11487
  • Monoisotopic Mass: 345.11471265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 531
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 105.21

Benzenesulfonamide, 3-(butylamino)-5-cyano-2-phenoxy- Related Literature

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